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Compound of Interest

Compound Name: Chir 4531

Cat. No.: B1668625

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Chir 4531 for use in
various experimental settings. Adherence to these guidelines will help ensure the compound's
stability, solubility, and optimal performance in your assays.

Product Information

Identifier Value

Product Name Chir 4531

CAS Number 158198-48-2

Molecular Formula C36H38N4Oe6

Molecular Weight 622.71 g/mol

Target Mu () Opioid Receptor[1]

Chir 4531 is a trimer peptide that acts as an
Mechanism of Action opiate ligand, binding to the mu-opiate receptor
with a reported Ki of 6 nM.[1]

Solubility and Storage
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A summary of the solubility and recommended storage conditions for Chir 4531 is presented in
the table below.

. _ Storage of Stock
Solvent Solubility Storage of Solid _
Solution

Dry, dark at 0-4°C
DMSO Soluble (short-term) or -20°C -20°C or -80°C[1]
(long-term)[1]

Water Insoluble

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Signaling Pathway

Chir 4531 is an agonist for the mu-opioid receptor, which is a G-protein coupled receptor
(GPCR). Upon binding, it initiates a signaling cascade that can lead to various cellular
responses.
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Weigh Chir 4531 Powder

:

Add Anhydrous DMSO

:

Vortex to Dissolve

10 mM Stock Solution

Aliquot for Storage

l

Store at -20°C / -80°C

Thaw Aliquot

Prepare Intermediate Dilution
(in culture medium)

Prepare Final Working Solution
(in culture medium)

Add to Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4531]. BenchChem, [2025]. [Online PDF]. Available at:
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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